Cas no 849415-41-4 (3-(bromomethyl)-1,2,5-oxadiazole)

• Product Name: 3-(bromomethyl)-1,2,5-oxadiazole
• CAS No: 849415-41-4
• MF: C₃H₃BrN₂O
• MW: 162.972719430923
• MDL: MFCD23704083
• CID: 1834821
• PubChem ID: 59217410
• Update Time: 2025-04-21

3-(bromomethyl)-1,2,5-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(bromomethyl)-1,2,5-oxadiazole
• EN300-817788
• CS-0078975
• SCHEMBL13090829
• D73995
• 849415-41-4

• MDL： MFCD23704083
• Inchi： 1S/C3H3BrN2O/c4-1-3-2-5-7-6-3/h2H,1H2
• InChI Key： ZLSXOKCLGJHIKN-UHFFFAOYSA-N
• SMILES： BrCC1C=NON=1

Computed Properties

• Exact Mass: 161.94288g/mol
• Monoisotopic Mass: 161.94288g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 60.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles Furazans